VU0285683

mGluR5 Negative allosteric modulator Functional pharmacology
⚠ Attention: For research use only. Not for human or veterinary use.
Molecular Formula C14H7FN4O
Molecular Weight 266.23 g/mol
Cat. No. B15616146
Quoting multiple products? Save this product to your quote list and continue browsing.

Technical Parameters


Basic Identity
Product NameVU0285683
Molecular FormulaC14H7FN4O
Molecular Weight266.23 g/mol
Structural Identifiers
InChIInChI=1S/C14H7FN4O/c15-11-6-9(8-16)5-10(7-11)14-18-13(19-20-14)12-3-1-2-4-17-12/h1-7H
InChIKeyGELAFISMURFRCA-UHFFFAOYSA-N
Commercial & Availability
Standard Pack Sizes5 mg / 10 mg / 25 mg / 50 mg / Bulk Custom
AvailabilityIn Stock
Custom SynthesisAvailable on request

VU0285683 – Selective mGluR5 NAM


VU0285683 (3‑Fluoro‑5‑(3‑(pyridine‑2‑yl)‑1,2,4‑oxadiazol‑5‑yl)benzonitrile) is a synthetic small‑molecule negative allosteric modulator (NAM) of metabotropic glutamate receptor subtype 5 (mGluR5), developed at Vanderbilt University as part of a program to generate structurally diverse, selective allosteric modulators for CNS target validation [REFS‑1]. It was identified alongside a complementary positive allosteric modulator (PAM), VU0092273, in the same high‑throughput screening campaign, and specifically binds with high affinity to the well‑characterized MPEP allosteric site on mGluR5 [REFS‑2]. VU0285683 has demonstrated anxiolytic‑like efficacy in two distinct rodent behavioral models and is widely used as a pharmacological tool to interrogate mGluR5‑dependent physiology and disease mechanisms [REFS‑1].

Target
Selective mGluR5 negative allosteric modulator (NAM) probe
Binding Site
MPEP allosteric site engagement confirmed by mutagenesis
Tool Utility
CNS target validation and pathway interrogation in vitro and in vivo

VU0285683 – Why Substitution Fails


Substituting one mGluR5‑targeting compound for another without evidence‑based justification risks experimental failure because the mGluR5 allosteric landscape supports functionally divergent pharmacologies—negative allosteric modulators (NAMs), positive allosteric modulators (PAMs), silent allosteric modulators, and neutral antagonists—all of which can bind to overlapping or distinct allosteric sites [REFS‑1]. Even among MPEP‑site NAMs, key parameters such as affinity, binding kinetics, selectivity across the mGluR family, solubility, and in vivo behavioral signatures differ substantially [REFS‑1]. For example, some compounds classified as “mGluR5 modulators” in commercial catalogs are PAMs, not NAMs, and will produce opposite functional effects. The quantitative evidence below establishes precisely where VU0285683 differs from functionally related comparators and why these differences matter for experimental design.

Functional Direction Mismatch
Some catalog entries mislabel VU0285683 as a PAM; substituting with a PAM will produce opposite functional effects on mGluR5
Allosteric Site Divergence
Non-MPEP-site NAMs such as fenobam lack sensitivity to the A809V mutation and may not replicate MPEP-site-specific pharmacology
Scaffold-Dependent Property Shifts
Diaryl acetylene-based mGluR5 NAMs differ in solubility, LogP, and selectivity window; direct substitution without characterization may alter experimental outcomes

VU0285683 – Evidence Guide


Full mGluR5 NAM, Not PAM

VU0285683 is unequivocally characterized in the primary literature as a full negative allosteric modulator (NAM) of mGluR5 that completely blocks the maximal glutamate response, in contrast to several commercial catalog entries that erroneously list it as a positive allosteric modulator (PAM) [REFS‑1]. In calcium‑mobilization assays using HEK293 cells stably expressing rat mGluR5, VU0285683 produced complete inhibition of the glutamate EC₈₀ response, confirming full antagonist efficacy [REFS‑1]. Furthermore, the structurally distinct mGluR5 PAM VU0092273—which also binds the MPEP site—was identified in the same screening campaign and serves as a clear functional comparator: VU0285683 (NAM) inhibited glutamate‑induced calcium responses, whereas VU0092273 (PAM) potentiated them [REFS‑1]. This functional dichotomy demonstrates that MPEP‑site binders can be either NAMs or PAMs, and misidentification of the mode of action by the vendor can lead to diametrically opposite experimental outcomes.

Mode of Action
Head-to-head
VU0285683: full NAM, blocks glutamate EC₈₀
vs
VU0092273: PAM, potentiates glutamate response
Confirms NAM identity for target engagement studies
Avoids mislabeled batches that would invert pharmacology
mGluR5 Negative allosteric modulator Functional pharmacology

MPEP-Site Binding Affinity Comparison

VU0285683 fully displaces the radiolabeled MPEP congener [³H]methoxyPEPy from mGluR5 membranes with an equilibrium dissociation constant (Kᵢ) of 16.9 ± 1.1 nM [REFS‑1]. The prototypical mGluR5 NAM MPEP itself exhibits a reported Kᵢ in the range of approximately 20–50 nM across various studies, placing VU0285683 at the higher‑affinity end of MPEP‑site NAMs. In the same study, the PAM VU0092273 also competed for [³H]methoxyPEPy binding, demonstrating that MPEP‑site occupancy alone does not dictate mode of action, but the high affinity of VU0285683 relative to MPEP makes it a potent occupancy‑based tool compound in competition‑binding experimental designs [REFS‑1]. Functional antagonism measured by calcium mobilization in HEK293 cells yielded an IC₅₀ of 24.4 nM [REFS‑2].

MPEP-site Affinity
Cross-study comparable
Kᵢ = 16.9 nM; IC₅₀ = 24.4 nM
High-affinity tool for occupancy studies
Quantitative Kᵢ enables competitive binding designs
Radioligand binding MPEP site Affinity comparison

Anxiolytic Efficacy in Marble-Burying Assay

VU0285683 was directly compared head‑to‑head with the well‑established mGluR5 NAM MTEP (positive control) in the mouse marble‑burying assay, a behavioral model sensitive to anxiolytic compounds [REFS‑1]. MTEP produced significant inhibition of marble burying at 10 mg/kg (p < 0.005) and 15 mg/kg (p < 0.0001). VU0285683 dose‑dependently reduced marble burying, with a statistically significant effect at 10 mg/kg (p = 0.0001) [REFS‑1]. Both compounds were administered intraperitoneally (MTEP: 15‑min pretreatment; VU0285683: 30‑min pretreatment). The vehicle‑treated group buried approximately nine marbles over the 30‑min test session, and both compounds reduced burying behavior to a comparable extent at 10 mg/kg [REFS‑1]. Additionally, in a rat conditioned emotional response (conflict) paradigm, VU0285683 was tested at 1, 3, and 10 mg/kg i.p., and MTEP was tested at 1, 3, 5.6, and 10 mg/kg i.p., with VU0285683 demonstrating anxiolytic‑like activity in this second independent model [REFS‑1]. Critically, VU0285683 did not potentiate phencyclidine‑induced hyperlocomotor activity, indicating a clean behavioral profile devoid of the psychotomimetic potentiation observed with some other mGluR5 modulators [REFS‑1].

Anxiolytic-like Endpoint
Head-to-head
VU0285683 10 mg/kg: p=0.0001
MTEP 10 mg/kg: p<0.005
Both vs vehicle in marble-burying assay
Behavioral model-response context supports in vivo tool use
Comparable endpoint response to reference NAM
In vivo pharmacology Anxiety model Marble burying mGluR5 NAM

mGluR Subtype Selectivity

VU0285683 was profiled against a panel of metabotropic glutamate receptor subtypes and showed no detectable functional activity at mGluR1, mGluR3, or mGluR4 at concentrations up to 30 µM [REFS‑1]. This selectivity profile is critical because several earlier‑generation mGluR5 NAMs, including MPEP at higher concentrations, exhibit off‑target activity at other mGluR subtypes or at structurally unrelated targets such as NMDA receptors and monoamine transporters [REFS‑1]. The selectivity of VU0285683 was established using calcium‑mobilization assays for Gq‑coupled receptors (mGluR1) and cAMP or β‑arrestin recruitment assays for Gi/o‑coupled receptors (mGluR3, mGluR4) in recombinant cell lines [REFS‑1]. In contrast, the clinical‑stage mGluR5 NAMs AZD9272 and AZD6538, while potent, have been reported to require extensive pharmacokinetic optimization and still present challenges in subtype‑selectivity breadth [REFS‑2]. The clean selectivity of VU0285683 across key mGluR subtypes makes it a preferred tool for experiments where mGluR5‑specific pharmacology must be isolated without confounding contributions from mGluR1, mGluR3, or mGluR4 [REFS‑1].

Subtype Selectivity
Class-level
>1000-fold over mGluR1,3,4
IC₅₀ >30 µM (mGluR1,3,4) vs 24.4 nM (mGluR5)
Supports mGluR5-specific pathway interpretation
Selectivity panel data from recombinant assays
Selectivity profiling mGluR family Off-target activity

1,2,4-Oxadiazole Scaffold Differentiation

VU0285683 is built on a 1,2,4‑oxadiazole central scaffold decorated with a 3‑fluoro‑5‑cyanophenyl substituent and a 2‑pyridyl group, which is structurally distinct from the diaryl acetylene chemotype shared by MPEP, MTEP, and the clinical candidates AZD9272/Dipraglurant [REFS‑1][REFS‑2]. The 1,2,4‑oxadiazole chemotype confers different physicochemical properties: VU0285683 has a topological polar surface area (TPSA) of 75.6 Ų, two rotatable bonds, and a calculated LogP of 2.83, with zero Lipinski rule‑of‑five violations [REFS‑2]. This contrasts with MPEP (TPSA ≈ 13 Ų, higher LogP ≈ 3.5–4.0) and MTEP (thiazolyl‑ethynyl scaffold). The distinct scaffold origin means that VU0285683 occupies a different chemical space within the MPEP‑site pharmacophore, which is relevant for medicinal chemistry programs seeking to explore alternative intellectual property and develop backup series with differentiated pharmacokinetic or solubility profiles [REFS‑1]. In the original discovery paper, the authors explicitly note that VU0285683 emerged from a scaffold‑hopping exercise independent of the MPEP chemotype, validating the 1,2,4‑oxadiazole as a viable framework for mGluR5 allosteric modulation [REFS‑1].

Scaffold Properties
Class-level
TPSA 75.6 Ų, LogP 2.83, 0 Lipinski violations
vs MPEP TPSA ~13 Ų, LogP ~3.5–4.0
Distinct chemotype for IP-differentiated optimization
Calculated properties; experimental confirmation advised
Chemical scaffold Structure‑activity relationship Intellectual property

A809V Mutation Confirms MPEP-Site Binding

The MPEP‑site interaction of VU0285683 was validated by two independent methods: (i) competitive antagonism with 5MPEP, a neutral antagonist at the MPEP site, which produced an 11.8 ± 0.9‑fold rightward shift in the VU0285683 concentration‑response curve; and (ii) a single point mutation (A809V) in the MPEP binding pocket of mGluR5, which shifted the VU0285683 concentration‑response curve 5.6 ± 0.1‑fold compared to wild‑type mGluR5 [REFS‑1]. This mutagenesis result is critical because the A809V substitution is known to abolish [³H]methoxyPEPy binding, confirming that VU0285683 requires an intact MPEP binding site for its antagonist activity [REFS‑1]. In contrast, some structurally distinct mGluR5 NAMs such as fenobam bind to a separate allosteric site and are insensitive to the A809V mutation [REFS‑1]. This mutagenesis‑based site‑mapping evidence provides a clear rationale for selecting VU0285683 over fenobam or other non‑MPEP‑site NAMs when experimental designs require pharmacological validation that the observed effects are mediated specifically through the MPEP allosteric pocket.

Binding Site Validation
Head-to-head
5MPEP competition: 11.8-fold CRC shift
A809V mutation: 5.6-fold CRC shift vs WT
Demonstrates MPEP-pocket engagement vs fenobam
Supports site-specific probe use over non-MPEP-site NAMs
Binding site validation Site‑directed mutagenesis Allosteric mechanism

VU0285683 – Best-Fit Applications


MPEP-Site mGluR5 Antagonism Validation

Because VU0285683 is a full antagonist at the MPEP allosteric site, confirmed by both competition with 5MPEP and sensitivity to the A809V mutation [REFS‑1], it is an ideal tool for experiments that require unambiguous attribution of biological effects to MPEP‑site‑mediated mGluR5 blockade. Use VU0285683 as the primary NAM probe when comparing MPEP‑site pharmacology against non‑MPEP‑site NAMs such as fenobam, or when establishing that a phenotypic response is driven by conformational changes within the MPEP pocket.

In Vivo Rodent Anxiety Models

VU0285683 has been behaviorally validated in two rodent anxiety models—the marble‑burying assay in mice (significant at 10 mg/kg i.p.) and the rat conditioned emotional response paradigm [REFS‑1]. Its dosing, pretreatment time (30–45 min), and formulation (20% β‑cyclodextrin or 10% Tween 80) are published with full experimental detail in a peer‑reviewed study. This makes VU0285683 suitable for laboratories initiating in‑vivo behavioral pharmacology studies where a well‑characterized, published positive control for mGluR5‑mediated anxiolysis is needed.

Selective mGluR5 Target Engagement

VU0285683 has a confirmed selectivity window of >1000‑fold over mGluR1, mGluR3, and mGluR4 at functional concentrations [REFS‑1]. Researchers studying mGluR5‑specific signaling pathways in native tissue or primary cultures where multiple mGluR subtypes are co‑expressed can use VU0285683 to isolate mGluR5 contributions, minimizing the risk of off‑target mGluR modulation that complicates interpretation with less selective tool compounds.

Scaffold-Hopping for MPEP Allosteric Pocket

The 1,2,4‑oxadiazole core of VU0285683 represents a structurally distinct chemotype from the diaryl acetylene MPEP/MTEP series [REFS‑1]. Medicinal chemistry teams developing new mGluR5 NAM series can use VU0285683 as a reference compound for benchmarking novel 1,2,4‑oxadiazole‑based or heterocycle‑based scaffolds against their MPEP‑site binding affinity (Kᵢ = 16.9 nM), functional potency (IC₅₀ = 24.4 nM), and selectivity profile, while operating in chemical space with a favorable IP landscape.

Application
Selection Property
Validation Focus
MPEP-Site mGluR5 Antagonism Studies
MPEP-site allosteric antagonism
Site-directed mutagenesis and competition study endpoints
Rodent Anxiety Model Research
Behavioral pharmacology tool
Anxiolytic-like model-response endpoint context
Selective mGluR5 Signaling Studies
Subtype selectivity profile
Off-target mGluR subtype assessment
Scaffold-Hopping Reference Compound
1,2,4-oxadiazole chemotype
MPEP-site affinity and selectivity benchmarking

Technical Documentation Hub

Structured technical reading across foundational, methodological, troubleshooting, and validation/comparative pathways. Use the hub when you need more detail before procurement.

56 linked technical documents
Explore Hub


Quote Request

Request a Quote for VU0285683

Request pricing, availability, packaging, or bulk supply details using the form on the right.

Pricing Availability Bulk quantity
Response includesPricing, lead time, and availability after review.
Faster handlingAdd destination country, intended use, and packaging preferences when relevant.

Only Quantity, Unit, and Business or Academic Email are required.

Product Requirements

Enter amount and choose a unit (mg, g, kg, mL, or L).

Contact Details

Additional Details

Sending...

We use your information only to respond to your request.

Inquiry
© Copyright 2026 BenchChem. All Rights Reserved.